Cas no 1958063-20-1 (methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate)
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- rel-methyl (1R,2S,3S,6S)-2-((tert-butoxycarbonyl)amino)-3-methylbicyclo[4.1.0]heptane-3-carboxylate
- methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate
-
- Inchi: 1S/C15H25NO4/c1-14(2,3)20-13(18)16-11-10-8-9(10)6-7-15(11,4)12(17)19-5/h9-11H,6-8H2,1-5H3,(H,16,18)/t9-,10+,11-,15-/m0/s1
- InChI Key: DEDVYQNTPXYMCA-DDIVZENXSA-N
- SMILES: [C@]12([H])[C@]([H])(C1)CC[C@](C)(C(OC)=O)[C@H]2NC(OC(C)(C)C)=O
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-100MG |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 100MG |
¥ 4,804.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-250MG |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 250MG |
¥ 7,682.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-500MG |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 500MG |
¥ 12,804.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-1G |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 1g |
¥ 19,206.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-5G |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 5g |
¥ 57,618.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-100mg |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 100mg |
¥4805.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-250mg |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 250mg |
¥7682.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-500mg |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 500mg |
¥12804.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBSQ8241-1g |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate |
1958063-20-1 | 95% | 1g |
¥19206.0 | 2024-04-23 | |
| Ambeed | A600886-1g |
Methyl (1S,2R,3R,6R)-rel-2-((tert-butoxycarbonyl)amino)-3-methylbicyclo[4.1.0]heptane-3-carboxylate |
1958063-20-1 | 98% | 1g |
$2826.0 | 2024-08-03 |
methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate
Comprehensive Overview of methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate (CAS No. 1958063-20-1)
Methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate (CAS No. 1958063-20-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique norcarane skeleton and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of complex molecules. Its structural complexity and stereochemical precision make it a valuable asset for researchers exploring novel drug candidates and bioactive molecules.
The growing interest in methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate is driven by its potential applications in asymmetric synthesis and drug discovery. With the rise of AI-driven drug design and computational chemistry, researchers are increasingly focusing on compounds like this to optimize reaction pathways and predict biological activity. The compound's stereocenters and functional groups offer a versatile platform for modifications, aligning with the current trend of fragment-based drug discovery and targeted therapeutics.
From a synthetic perspective, the Boc-protected amino group in this compound ensures stability during multi-step reactions, a feature highly sought after in peptide synthesis and small-molecule libraries. The methyl ester moiety further enhances its reactivity, enabling efficient coupling reactions. These attributes make it a preferred choice for chemists working on protease inhibitors, GPCR modulators, and other pharmacologically active agents. Recent studies have also highlighted its role in the development of chiral auxiliaries and catalysts, underscoring its versatility.
In the context of green chemistry and sustainable synthesis, methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate stands out due to its potential for atom-economical transformations. Researchers are exploring eco-friendly catalytic systems to incorporate this compound into biodegradable polymers and renewable materials, addressing the global demand for environmentally friendly chemicals. This aligns with the increasing focus on circular economy principles in the chemical industry.
The compound's relevance extends to bioconjugation and biomarker development, where its norcarane core can serve as a scaffold for labeling and imaging agents. With advancements in precision medicine and diagnostic tools, such applications are gaining traction. Additionally, its compatibility with high-throughput screening platforms makes it a candidate for drug repurposing studies, a hot topic in pharmaceutical innovation.
Quality control and analytical characterization of methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and stereochemical integrity. These practices are essential for meeting the stringent standards of regulatory compliance in drug development.
In summary, methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate (CAS No. 1958063-20-1) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, sustainable chemistry, and biotechnology, reflecting the interdisciplinary nature of contemporary science. As the demand for innovative therapeutics and green solutions grows, this compound is poised to play a pivotal role in shaping the future of chemical and pharmaceutical industries.
1958063-20-1 (methyl rel-(1S,2R,3R,6R)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate) Related Products
- 2219370-91-7(6-{(tert-butoxy)carbonylamino}spiro2.5octane-5-carboxylic acid)
- 499242-80-7(Hexanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2,5-trimethyl-,methyl ester, (3S)-)
- 499242-78-3(Pentanoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-2,2,4-trimethyl-, methyl ester,(3S)-)
- 267230-27-3(Trans-cyclohexanecarboxylic Acid, 2-(1,1-dimethylethoxy)carbonylamino-, methyl ester)
- 1781386-26-2(methyl 2-(tert-butoxycarbonylamino)cyclohexanecarboxylate)
- 2306261-90-3(methyl 6-(tert-butoxycarbonylamino)-2-azaspiro[3.4]octane-7-carboxylate)
- 1958100-87-2(methyl rel-(1R,2R,3R,6S)-2-(tert-butoxycarbonylamino)-3-methyl-norcarane-3-carboxylate)
- 1839591-69-3(methyl trans-2-(tert-butoxycarbonylamino)cyclohexanecarboxylate)
- 2752914-81-9((1R,3R)-2,2-Dimethyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]cyclopropane-1-carboxylic acid)
- 267230-26-2(Cyclohexanecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (1S,2R)-)